Cas no 71082-57-0 (3-Quinolinecarboxylic acid, 8-ethoxy-)

• Product Name: 3-Quinolinecarboxylic acid, 8-ethoxy-
• CAS No: 71082-57-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 976071
• PubChem ID: 45117437
• Update Time: 2024-03-01

3-Quinolinecarboxylic acid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,8-ethoxy-(9CI)
• 3-Quinolinecarboxylic acid, 8-ethoxy-

• Inchi： 1S/C12H11NO3/c1-2-16-10-5-3-4-8-6-9(12(14)15)7-13-11(8)10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： DXWYGIXWEWCSAQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC2=CC(C(=O)O)=CN=C21

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids